Cas no 863007-20-9 (N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide)
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide
- 863007-20-9
- SR-01000008405
- N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-phenylpropanamide
- N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-phenylpropanamide
- AKOS024595637
- F0678-0018
- SR-01000008405-1
-
- Inchi: 1S/C19H18ClNO3S/c20-16-7-9-17(10-8-16)21(18-12-13-25(23,24)14-18)19(22)11-6-15-4-2-1-3-5-15/h1-5,7-10,12-13,18H,6,11,14H2
- InChI Key: KCBXYOSUXBNBEV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N(C(CCC1C=CC=CC=1)=O)C1C=CS(C1)(=O)=O
Computed Properties
- Exact Mass: 375.0695923g/mol
- Monoisotopic Mass: 375.0695923g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 62.8Ų
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0678-0018-2μmol |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-5μmol |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-10μmol |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-20μmol |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-1mg |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-2mg |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-3mg |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-4mg |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-5mg |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0678-0018-10mg |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide |
863007-20-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide
Comprehensive Overview of N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide (CAS No. 863007-20-9)
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide, with the CAS number 863007-20-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a chlorophenyl group, a dihydrothiophene ring, and a phenylpropanamide moiety, making it a subject of interest for its potential applications in drug discovery and development.
The compound's structural complexity and functional groups contribute to its versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the design of novel therapeutic agents. Its sulfone-containing (1,1-dioxo) thiophene ring is a notable feature, as sulfone derivatives are often associated with enhanced metabolic stability and bioavailability in drug candidates.
In recent years, the demand for sulfone-based compounds has surged, driven by their prominence in kinase inhibitors and anti-inflammatory agents. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after. The N-(4-chlorophenyl) moiety in this compound further enhances its potential as a pharmacophore, a critical component in drug-receptor interactions.
From a synthetic chemistry perspective, 863007-20-9 presents intriguing challenges and opportunities. Its preparation typically involves multi-step organic synthesis, including amide coupling reactions and sulfonation processes. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis practices, which are hot topics in modern research.
The compound's physicochemical properties, such as its logP (partition coefficient) and solubility profile, are crucial for its potential pharmaceutical applications. These characteristics determine its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a key consideration in drug development. Researchers are actively investigating these aspects to evaluate its suitability as a lead compound.
In the context of current research trends, N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide is being studied for its potential interactions with various biological targets. The scientific community is particularly interested in its possible allosteric modulation capabilities, which could open new avenues in drug discovery for complex diseases.
Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structural integrity and purity, especially when used as a reference standard in research laboratories.
The compound's stability under various conditions is another area of active investigation. Researchers are examining its degradation pathways and developing appropriate storage protocols to maintain its integrity. This is particularly relevant for long-term studies where compound stability is paramount.
From a commercial perspective, 863007-20-9 is primarily utilized by pharmaceutical researchers and contract research organizations (CROs). Its niche application makes it a valuable building block in medicinal chemistry, though its availability is typically limited to research quantities.
Looking forward, the scientific community anticipates continued interest in this compound as research into sulfone-containing pharmaceuticals expands. Its unique structural features position it as a potentially valuable tool in the ongoing quest for novel therapeutic agents addressing unmet medical needs.
863007-20-9 (N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)